Cas no 89483-06-7 ((2S)-2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid)

• Product Name: (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid
• CAS No: 89483-06-7
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD00798616
• CID: 870819
• PubChem ID: 5706350
• Update Time: 2025-10-19

(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)?-?2-?[(tert-?Butoxycarbonyl)?amino]?-?3-?cyclopropylpropionic acid
• BOC-CPA-OH 99.0
• Boc-L-Cyclopropylalanine
• Boc-β-cyclopropyl-L-Alanine·DCHA
• N-cyclohexylcyclohexanamine,(2S)-3-cyclopropyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• (S)-2-((tert-Butoxycarbonyl)amino)-3-cyclopropylpropanoic acid
• (S)-2-(BOC-AMINO)-3-CYCLOPROPYLPROPANOIC ACID
• n-alpha-t-butoxycarbonyl-beta-cyclopropyl-l-alanine dicyclohexylammonium salt
• PubChem19073
• boc-3-cyclopropylalanine
• AMY37544
• (2S)-3-cyclopropyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• 483B078
• (S)-2-(tert-butoxycarbonylamino)-3-cyclopropylpropanoic acid
• (2S)-2-[(tert-butoxycarbonyl)amino]-3-cycl
• (αS)-α-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclopropanepropanoic acid (ACI)
• Cyclopropanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (S)- (ZCI)
• (2S)-2-[(tert-Butoxycarbonyl)amino]-3-cyclopropylpropionic acid
• (S)-2-(((tert-Butoxy)carbonyl)amino)-3-cyclopropylpropanoic acid
• (S)-2-[(tert-Butoxycarbonyl)amino]-3-cyclopropylpropionic acid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid
• MFCD00798616
• CS-0186158
• EN300-208064
• Boc-(S)-3-Cyclopropylalanine
• (S)-2-((tert-Butoxycarbonyl)amino)-3-cyclopropylpropanoicacid
• AKOS015968328
• 89483-06-7
• GKRRTFCDSZGFSZ-QMMMGPOBSA-N
• (2S)-2-[(tert-butoxycarbonyl)amino]-3-cyclopropylpropanoic acid
• AS-36510
• SCHEMBL956164

• MDL： MFCD00798616
• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(15)12-8(9(13)14)6-7-4-5-7/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)/t8-/m0/s1
• InChI Key： GKRRTFCDSZGFSZ-QMMMGPOBSA-N
• SMILES： C(C1CC1)[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.13140809 g/mol
• Monoisotopic Mass: 229.13140809 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6
• Molecular Weight: 229.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid

Introduction to (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic Acid (CAS No. 89483-06-7)

(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid, identified by its CAS number 89483-06-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a chiral center and an amide-like functional group, exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>tert-butoxy carbonyl (Boc) protecting group in the molecule's structure plays a crucial role in its utility as a building block. The Boc group provides stability to the amine functionality, allowing for selective reactions while protecting it from unwanted side reactions. This characteristic is particularly advantageous in multi-step synthetic pathways where precise control over reaction conditions is essential.

The< strong>cyclopropyl moiety attached to the propanoic acid backbone introduces rigidity and spatial constraints to the molecule. This structural feature can influence the compound's interactions with biological targets, making it a promising candidate for designing molecules with specific pharmacological properties. The cyclopropyl group is known to enhance binding affinity and selectivity, which are critical factors in drug design.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The< strong>(2S)-configuration of this compound makes it a valuable asset for researchers exploring enantioselective synthesis and catalysis. Chiral auxiliaries and catalysts are increasingly being employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications.

The pharmaceutical industry has been actively investigating novel scaffolds for drug discovery. The< strong>3-cyclopropylpropanoic acid moiety, along with the Boc-protected amine, provides a versatile platform for constructing more complex molecules. Researchers have leveraged this compound to develop inhibitors targeting various enzymes and receptors involved in metabolic disorders, inflammatory diseases, and cancer.

Recent studies have highlighted the potential of< strong>(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid as a precursor in the synthesis of protease inhibitors. Proteases play a pivotal role in numerous biological pathways, and their inhibition is a common strategy in drug development. The chiral center and the protective Boc group enable selective modifications, allowing chemists to fine-tune the properties of the final drug candidates.

The compound's structural features also make it suitable for use in fragment-based drug design (FBDD). FBDD is an approach that relies on identifying small molecular fragments that bind to biological targets and then building upon these fragments to create lead compounds. The< strong>cyclopropyl group's ability to occupy specific binding pockets on proteins makes this compound an ideal candidate for such strategies.

In addition to its role in drug development, this compound has been explored in materials science applications. The unique combination of functional groups and rigid structural elements allows it to serve as a precursor for polymers and coatings with enhanced mechanical properties. Researchers are investigating its potential use in creating biodegradable materials and advanced polymers.

The synthesis of< strong>(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid involves multi-step organic transformations, including protection-deprotection strategies and stereoselective reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Catalytic asymmetric methods have been particularly useful in achieving high enantiomeric purity without relying on chiral auxiliaries.

The compound's stability under various reaction conditions makes it a reliable intermediate in complex synthetic schemes. Its compatibility with both aqueous and organic solvents further enhances its utility in diverse chemical transformations. These properties have made it a preferred choice for medicinal chemists working on intricate molecular architectures.

In conclusion, (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylpropanoic acid (CAS No. 89483-06-7) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features, including the< strong>(2S)-configuration,< strong>Boc-protected amine, and< strong>cyclopropyl group, make it an invaluable building block for drug discovery and materials science applications. As research continues to uncover new synthetic strategies and biological targets, this compound is poised to play an even greater role in advancing scientific innovation.